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Compound of Interest

Compound Name: Boc-NH-PEG20-CH2CH2COOH

Cat. No.: B15579669 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety, handling, and disposal information for Boc-
NH-PEG20-CH2CH2COOH. Adherence to these procedures is critical for ensuring a safe

laboratory environment and maintaining the integrity of your research. While a specific Safety

Data Sheet (SDS) for Boc-NH-PEG20-CH2CH2COOH is not readily available, this guidance is

based on the safety protocols for its constituent functional groups: a Boc-protected amine, a

polyethylene glycol (PEG) linker, and a carboxylic acid. It is imperative to handle this compound

with caution as a potentially hazardous substance.

Immediate Safety Protocols: Personal Protective
Equipment (PPE)
A comprehensive approach to personal protection is mandatory to prevent skin and eye

contact, inhalation, and ingestion when handling Boc-NH-PEG20-CH2CH2COOH.
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Protection Type Specific Equipment
Rationale and Best
Practices

Eye Protection
Chemical safety goggles or a

face shield

Essential for protecting eyes

from potential splashes.

Standard safety glasses do not

offer sufficient protection.[1]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile or neoprene)

Inspect gloves for any signs of

degradation or perforation

before use. Dispose of

contaminated gloves

immediately and wash hands

thoroughly after removal.[1][2]

Body Protection Laboratory coat

A fully fastened lab coat

provides a barrier against

accidental spills.[1]

Respiratory Protection
Use in a well-ventilated area or

a chemical fume hood

To minimize the inhalation of

any potential vapors or

aerosols, all handling of the

compound should be

performed within a certified

chemical fume hood.[1]

Foot Protection Closed-toe shoes
Protects feet from spills and

falling objects.[1]

Operational Plan: Handling and Storage
Safe handling and storage are crucial for preventing accidents and maintaining the chemical's

integrity.

Handling:

Handle in a well-ventilated place, preferably within a chemical fume hood.[1]

Avoid contact with skin, eyes, and clothing.[1]
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When transferring the compound, do so carefully to avoid generating dust or aerosols.[1]

Keep the container tightly sealed when not in use.[1]

Wash hands thoroughly after handling.[3]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]

Recommended storage temperature is -20°C for the pure form and -80°C when in solvent for

long-term stability.[4]

Keep away from strong oxidizing agents.[3]

Disposal Plan
Proper disposal of chemical waste is critical to ensure environmental safety and regulatory

compliance.

Waste Segregation and Collection:

Collect waste containing Boc-NH-PEG20-CH2CH2COOH in a dedicated, properly labeled,

and sealed container.[1]

Do not mix this waste with other waste streams.[1]

Disposal Method:

Dispose of the chemical and its container at an approved waste disposal plant.[3]

Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Protocol: Preparation of a Stock
Solution
This protocol outlines the steps for safely preparing a stock solution of Boc-NH-PEG20-
CH2CH2COOH.
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Materials:

Boc-NH-PEG20-CH2CH2COOH

Anhydrous solvent (e.g., DMSO, DMF)

Appropriate glassware (e.g., vial, volumetric flask)

Pipettes and pipette tips

Vortex mixer or sonicator

Procedure:

Preparation: Ensure all work is conducted in a chemical fume hood while wearing the

appropriate PPE. Allow the container of Boc-NH-PEG20-CH2CH2COOH to equilibrate to

room temperature before opening to prevent moisture condensation.

Weighing: Carefully weigh the desired amount of the compound into a tared vial.

Dissolution: Add the appropriate volume of the chosen solvent to the vial.

Mixing: Cap the vial securely and mix the contents using a vortex mixer or sonicator until the

solid is completely dissolved.

Storage: Store the stock solution at -80°C for long-term use. It is recommended to use the

solution within 6 months when stored at -80°C, or within 1 month if stored at -20°C.[4]

Labeling: Clearly label the vial with the compound name, concentration, solvent, and date of

preparation.

Logical Workflow for Handling Boc-NH-PEG20-
CH2CH2COOH
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Workflow for Safe Handling of Boc-NH-PEG20-CH2CH2COOH
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Caption: Workflow for the safe handling of Boc-NH-PEG20-CH2CH2COOH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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